Cas no 652152-54-0 (Methanone, [3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl]phenyl-)

• Product Name: Methanone, [3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl]phenyl-
• CAS No: 652152-54-0
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 402249
• PubChem ID: 21410541
• Update Time: 2025-04-19

Methanone, [3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl]phenyl-
• (3-tert-butyl-4-hydroxy-5-methylphenyl)-phenylmethanone
• DTXSID30613309
• 652152-54-0
• (3-tert-Butyl-4-hydroxy-5-methylphenyl)(phenyl)methanone

• Inchi： 1S/C18H20O2/c1-12-10-14(11-15(16(12)19)18(2,3)4)17(20)13-8-6-5-7-9-13/h5-11,19H,1-4H3
• InChI Key： NNIIPRQAGJPWLE-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C(C2C=CC=CC=2)=O)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones